![molecular formula C18H21N3O2 B3963077 N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide](/img/structure/B3963077.png)
N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide
Overview
Description
N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide, also known as ABT-199 or Venetoclax, is a small molecule inhibitor that selectively targets B-cell lymphoma 2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that plays a key role in the survival of cancer cells. ABT-199 has shown promising results in the treatment of various types of cancer, including chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML).
Mechanism of Action
N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide selectively binds to the hydrophobic groove of BCL-2 protein, inhibiting its anti-apoptotic function. This leads to the activation of the intrinsic apoptotic pathway, resulting in the death of cancer cells. This compound has a high affinity for BCL-2 protein, with an IC50 value of 0.01 μM.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, both in vitro and in vivo. It has also been shown to inhibit the growth and proliferation of cancer cells, as well as to sensitize them to chemotherapy. This compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It is well-tolerated in patients, with a manageable toxicity profile.
Advantages and Limitations for Lab Experiments
The advantages of N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide in lab experiments include its high selectivity for BCL-2 protein, its potency in inducing apoptosis in cancer cells, and its favorable pharmacokinetic profile. However, its limitations include the need for expertise in organic chemistry for its synthesis, as well as the potential for resistance development in cancer cells.
Future Directions
For the research and development of N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide include the investigation of its efficacy in combination with other targeted therapies, as well as its potential use in other types of cancer. The identification of biomarkers that predict response to this compound could also help to personalize treatment and improve patient outcomes. The development of second-generation BCL-2 inhibitors with improved potency and selectivity could also be a promising avenue for research.
Scientific Research Applications
N-{4-[amino(hydroxyimino)methyl]phenyl}-4-tert-butylbenzamide has been extensively studied in preclinical and clinical trials for the treatment of various types of cancer. In CLL, this compound has shown remarkable efficacy in patients with relapsed or refractory disease, with overall response rates of up to 80%. In AML, this compound has shown promising results in combination with chemotherapy, with overall response rates of up to 70%. This compound has also shown activity in other types of cancer, including multiple myeloma and non-Hodgkin's lymphoma.
properties
IUPAC Name |
4-tert-butyl-N-[4-[(E)-N'-hydroxycarbamimidoyl]phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-18(2,3)14-8-4-13(5-9-14)17(22)20-15-10-6-12(7-11-15)16(19)21-23/h4-11,23H,1-3H3,(H2,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFHCLZQABPCVGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=NO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)/C(=N\O)/N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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